Cas no 331727-38-9 (1-(3,4-Dimethoxyphenyl)-3-(2-fluorophenyl)-2-propene-1-one)

• Product Name: 1-(3,4-Dimethoxyphenyl)-3-(2-fluorophenyl)-2-propene-1-one
• CAS No: 331727-38-9
• MF: C₁₇H₁₅FO₃
• MW: 286.297608613968
• CID: 6797415
• PubChem ID: 5340836
• Update Time: 2025-06-26

1-(3,4-Dimethoxyphenyl)-3-(2-fluorophenyl)-2-propene-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3,4-dimethoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one
• AG-690/36951079
• (2E)-1-(3,4-dimethoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one
• 1-(3,4-dimethoxyphenyl)-3-(2-fluorophenyl)-2-propen-1-one
• 331727-38-9
• CCG-11621
• MFCD00981264
• BIM-0024807.P001
• AKOS000616998
• 1-(3,4-Dimethoxyphenyl)-3-(2-fluorophenyl)-2-propene-1-one

• Inchi： 1S/C17H15FO3/c1-20-16-10-8-13(11-17(16)21-2)15(19)9-7-12-5-3-4-6-14(12)18/h3-11H,1-2H3/b9-7+
• InChI Key： KTVOJUDTZADZKS-VQHVLOKHSA-N
• SMILES： FC1C=CC=CC=1/C=C/C(C1=CC=C(C(=C1)OC)OC)=O

Computed Properties

• Exact Mass: 286.10052250g/mol
• Monoisotopic Mass: 286.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(3,4-Dimethoxyphenyl)-3-(2-fluorophenyl)-2-propene-1-one

Comprehensive Overview of 1-(3,4-Dimethoxyphenyl)-3-(2-fluorophenyl)-2-propene-1-one (CAS No. 331727-38-9)

1-(3,4-Dimethoxyphenyl)-3-(2-fluorophenyl)-2-propene-1-one, with the CAS number 331727-38-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This chalcone derivative is characterized by its unique molecular structure, featuring a fluorophenyl and dimethoxyphenyl moiety, which contribute to its diverse applications. Researchers are increasingly exploring its potential in drug discovery, particularly due to its bioactive properties and structural versatility.

The compound's synthetic pathway often involves Claisen-Schmidt condensation, a well-established method for producing α,β-unsaturated ketones. Its chemical stability and solubility profile make it a candidate for further modification in medicinal chemistry. Recent studies highlight its relevance in targeting oxidative stress-related pathways, a hot topic in neurodegenerative disease research. Users searching for "chalcone derivatives in drug development" or "fluorinated bioactive compounds" will find this molecule particularly intriguing.

In addition to its pharmaceutical applications, 1-(3,4-Dimethoxyphenyl)-3-(2-fluorophenyl)-2-propene-1-one has shown promise in material science. Its conjugated double bond system and electron-rich aromatic rings make it suitable for organic electronics, such as OLEDs and sensors. This aligns with growing interest in "sustainable materials" and "green chemistry," as industries seek alternatives to traditional synthetic methods.

From an analytical chemistry perspective, the compound's UV-Vis absorption and fluorescence properties are key areas of investigation. Laboratories focusing on "spectroscopic characterization of organic molecules" often reference this compound due to its distinct photophysical behavior. Its mass spectrometry fragmentation patterns are also documented, aiding in quality control and purity assessment during synthesis.

The safety profile of CAS 331727-38-9 is another frequently searched topic. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its powdered form and potential irritation risks. Researchers often inquire about "storage conditions for fluorinated chalcones" or "compatibility with common solvents," emphasizing the need for detailed technical documentation.

In summary, 1-(3,4-Dimethoxyphenyl)-3-(2-fluorophenyl)-2-propene-1-one represents a multifaceted compound with applications spanning biomedicine, materials engineering, and analytical sciences. Its structural features and emerging research trends position it as a valuable subject for both academic and industrial exploration. For those investigating "structure-activity relationships in chalcones" or "fluorine in functional materials," this compound offers a compelling case study.